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Compound of Interest

Compound Name: Sulfameter-13C6

Cat. No.: B15556894

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight calculation for
Sulfameter-13C6, an isotopically labeled version of the sulfonamide antibiotic, Sulfameter.

Chemical Structure and Formula

Sulfameter-13C6 is a stable isotope-labeled compound where six carbon atoms in the
Sulfameter molecule have been replaced with Carbon-13 (33C) isotopes. This labeling is
invaluable for various research applications, including metabolic studies and as an internal
standard in mass spectrometry-based quantification.

The chemical formula for Sulfameter is C11H12N4OsS. In Sulfameter-13C6, the formula is
represented as Cs13CeH12N403S, indicating that it contains five standard Carbon-12 atoms and
six Carbon-13 atoms.

Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of all atoms present in the
molecule. The atomic weights of the constituent elements and isotopes are provided in the
table below.
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Total
Number of Atomic Weight o
Element Isotope Contribution (
Atoms (g/mol)
g/mol )
Carbon 12C 5 12.011 60.055
Carbon 13C 6 13.00335 78.0201
Hydrogen 1H 12 1.008 12.096
Nitrogen 14N 4 14.007 56.028
Oxygen 150 3 15.999 47.997
Sulfur 825 1 32.06 32.06

Total 286.2561

The calculated molecular weight of Sulfameter-13C6 is 286.26 g/mol .

Experimental Protocols and Signaling Pathways

The determination of a compound's molecular weight is a fundamental calculation based on its
chemical formula and the atomic masses of its constituent isotopes. As such, it does not
involve experimental protocols or biological signaling pathways. These sections are therefore
not applicable to the scope of this particular technical guide.

Visualizations

Similarly, the request for diagrams of signaling pathways, experimental workflows, or logical
relationships is not applicable to the calculation of molecular weight.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

